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Compound of Interest

Compound Name: Allylpalladium(II) chloride dimer

Cat. No.: B078185 Get Quote

Allylpalladium(II) Chloride Dimer: A Technical
Guide
Introduction

Allylpalladium(II) chloride dimer, with the chemical formula [(η³-C₃H₅)PdCl]₂, is a

cornerstone organometallic compound and a vital catalyst in the field of organic synthesis.[1]

This air-stable, yellow crystalline solid is one of the most frequently utilized transition metal allyl

complexes, prized for its role as a precatalyst in a myriad of chemical transformations, including

cross-coupling reactions, nucleophilic additions, and C-H functionalization.[1][2][3] Its dimeric

structure, featuring two palladium atoms bridged by chloride ligands, is a key feature that

dictates its reactivity. This guide provides an in-depth overview of its physical and chemical

properties, experimental protocols for its synthesis, and illustrates its fundamental chemical

behavior.

Physical and Spectroscopic Properties
The dimer is a pale yellow to yellow-green crystalline powder.[1][2][4] It is insoluble in water but

shows solubility in organic solvents such as chloroform, benzene, acetone, and methanol.[1]

The compound's stability allows for short-term storage at room temperature, though long-term

storage at 2-8°C is recommended to prevent degradation.[4][5]

Table 1: Physical Properties of Allylpalladium(II) Chloride Dimer
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Property Value References

Molecular Formula C₆H₁₀Cl₂Pd₂ [1][4]

Molar Mass 365.85 g/mol [1]

Appearance Pale yellow, crystalline solid [1]

Melting Point 120-156 °C (decomposes) [1][4][5]

Solubility in Water Insoluble [1]

Solubility (Other)
Chloroform, benzene, acetone,

methanol
[1]

Storage Temperature 2-8°C (long-term) [5]

Table 2: Spectroscopic Data for Allylpalladium(II) Chloride Dimer

Technique Data References

¹H NMR (in C₆D₆)
δ 1.38 (s, 3H), δ 2.32 (d, 2H),

δ 3.41 (d, 2H)
[6]

Crystal Structure Monoclinic [1]

Space Group P2₁/n [1]

Chemical Properties and Reactivity
Allylpalladium(II) chloride dimer is a versatile precatalyst that participates in a wide array of

organic reactions.[1] Its utility stems from the reactivity of the π-allyl ligand and the palladium

center.

Dimer-Monomer Equilibrium

A crucial aspect of its chemistry is the cleavage of the chloride bridges by Lewis bases (L) to

form a monomeric adduct, (η³-C₃H₅)PdCl(L). This monomer is often the catalytically active

species. The dissociation energy for the dimer to break into two (η³-C₃H₅)PdCl monomers has

been determined to be 28 kJ/mol.[1]
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Dimer Monomer

[(η³-C₃H₅)PdCl]₂ 2 (η³-C₃H₅)PdCl(L)
+ 2L

- 2L

Click to download full resolution via product page

Caption: Dimer-monomer equilibrium of allylpalladium(II) chloride.

Key Reactions

The compound is a staple in palladium-catalyzed reactions:

Heck Reaction: Catalyzes the carbon-carbon bond formation between an alkene and an aryl

or vinyl halide.[7]

Cross-Coupling Reactions: It is a precatalyst for Suzuki-Miyaura and Buchwald-Hartwig

coupling reactions.[7]

Allylic Alkylation: The Tsuji-Trost reaction, a fundamental transformation involving the

nucleophilic attack on the allyl group, often employs this dimer as a starting material.

C-H Functionalization: Used to prepare arylthiophene derivatives through cross-coupling with

aryl halides.[3]

Synthesis of Catalysts: It serves as a precursor for creating other important catalysts, such

as N-heterocyclic carbene (NHC)-palladium complexes and cationic palladium catalysts.[2]

[7]

The catalytic cycle typically involves the oxidative addition of a substrate to the palladium

center, followed by migratory insertion and reductive elimination to yield the product and

regenerate the catalyst.[7]

Experimental Protocols
Synthesis of Allylpalladium(II) Chloride Dimer
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A common and reliable method for synthesizing the dimer involves the reaction of palladium(II)

chloride with allyl chloride in a methanol-water solution, facilitated by carbon monoxide.[1][2]

Materials:

Palladium(II) chloride (PdCl₂)

Sodium chloride (NaCl)

Allyl chloride

Methanol (MeOH)

Deionized water (H₂O)

Carbon monoxide (CO) gas

Chloroform

Hexane

Magnesium sulfate (MgSO₄)

Procedure:

Preparation of Sodium Tetrachloropalladate(II): In a round-bottomed flask equipped with a

stir bar, dissolve palladium(II) chloride and sodium chloride in a mixture of methanol and

water. Stir the mixture until a clear, reddish-brown solution of Na₂PdCl₄ is formed.[6]

Reaction: Add an excess of allyl chloride to the solution. Purge the solution by bubbling

carbon monoxide gas through it.

Precipitation: Continue stirring for approximately one hour. The solution's color will change

from reddish-brown to yellow, and a flocculent yellow solid will precipitate.[6]

Extraction: Pour the resulting suspension into a larger volume of water. Extract the product

into chloroform.
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Washing and Drying: Wash the combined organic extracts with water and then dry the

chloroform layer over anhydrous magnesium sulfate.[6]

Purification: Remove the solvent under reduced pressure (in vacuo) to yield the crude yellow

solid. Recrystallize the product from a chloroform/hexane layered system to obtain the pure,

yellow, crystalline dimer.[6]

Dissolve PdCl₂ & NaCl
in MeOH/H₂O

Add Allyl Chloride &
Bubble CO Gas

Stir for 1h to Precipitate
Yellow Solid

Pour into H₂O &
Extract with Chloroform

Wash with H₂O &
Dry over MgSO₄

Remove Solvent &
Recrystallize from

Chloroform/Hexane

Pure Allylpalladium(II)
Chloride Dimer
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Caption: Workflow for the synthesis of allylpalladium(II) chloride dimer.

Conclusion
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Allylpalladium(II) chloride dimer is an indispensable tool for synthetic chemists. Its well-

defined physical properties, predictable reactivity, and role as a gateway to catalytically active

monomeric palladium species make it fundamental to the construction of complex organic

molecules. The straightforward synthesis and air-stable nature further enhance its appeal for

both academic research and industrial applications, including the development of

pharmaceuticals and advanced materials.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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